Direct Band Gap vs. Ca2Si and Ca2Ge
First-principles electronic structure calculations demonstrate that Ca2Sn possesses a direct band gap of 0.06 eV at the Γ-point, whereas the isostructural compounds Ca2Si and Ca2Ge exhibit direct gaps of 0.324 eV and 0.265 eV, respectively [1]. This represents a 5.4‑fold reduction relative to Ca2Si and a 4.4‑fold reduction relative to Ca2Ge. The narrow gap of Ca2Sn places its absorption edge in the far-infrared region (~20 µm), in contrast to the near-infrared absorption edges of Ca2Si (~3.8 µm) and Ca2Ge (~4.7 µm), enabling distinct spectral selectivity in photodetector and thermophotovoltaic applications.
vs. Ca₂Si 0.324 eV | Ca₂Ge 0.265 eV
| Evidence Dimension | Direct band gap (eV) |
|---|---|
| Target Compound Data | Ca2Sn: 0.06 eV (direct, Γ-point) |
| Comparator Or Baseline | Ca2Si: 0.324 eV; Ca2Ge: 0.265 eV |
| Quantified Difference | ΔE_g = –0.264 eV vs. Ca2Si (–81%); ΔE_g = –0.205 eV vs. Ca2Ge (–77%) |
| Conditions | First-principles GGA-DFT calculations; orthorhombic Pnma structures |
Why This Matters
The extreme narrow-gap character of Ca2Sn enables far-infrared optoelectronic functionality inaccessible to its Si and Ge analogs, making it the preferred choice for long-wavelength detection and thermophotovoltaic energy conversion.
- [1] Shi, D., Yang, Z., et al. First-principle studies of Ca–X (X=Si,Ge,Sn,Pb) intermetallic compounds. Journal of Solid State Chemistry, 183(1), 2010, 120–128. DOI: 10.1016/j.jssc.2009.10.022 View Source
